Cas no 189331-74-6 (Benzene, 1,1'-(1Z)-1-buten-3-yne-1,4-diylbis[4-methyl-)

• Product name: Benzene, 1,1'-(1Z)-1-buten-3-yne-1,4-diylbis[4-methyl-
• CAS No: 189331-74-6
• MF: C₁₈H₁₆
• MW: 232.31964
• CID: 1383251
• PubChem ID: 15394230

Benzene, 1,1'-(1Z)-1-buten-3-yne-1,4-diylbis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[4-(4-methylphenyl)but-1-en-3-ynyl]benzene
• DTXSID70572340
• 1,1'-(But-1-en-3-yne-1,4-diyl)bis(4-methylbenzene)
• 189331-74-6
• Benzene, 1,1'-(1Z)-1-buten-3-yne-1,4-diylbis[4-methyl-

• Inchi： InChI=1S/C18H16/c1-15-7-11-17(12-8-15)5-3-4-6-18-13-9-16(2)10-14-18/h3,5,7-14H,1-2H3
• InChI Key： MWNJNLSZECQSLS-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C=CC#CC2=CC=C(C=C2)C

Computed Properties

• Exact Mass: 232.12528
• Monoisotopic Mass: 232.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0